Dichlorodioctyltin

Specification

• CAS No.: 3542-36-7
• Molecular Formula: C16H34Cl2Sn
• Molecular Weight: 416.1 g/mol
• IUPAC Name: dichloro(dioctyl)stannane
• Standard InChI: InChI=1S/2C8H17.2ClH.Sn/c2*1-3-5-7-8-6-4-2;;;/h2*1,3-8H2,2H3;2*1H;/q;;;;+2/p-2
• Standard InChI Key: SBOSGIJGEHWBKV-UHFFFAOYSA-L
• SMILES: CCCCCCCC[Sn](CCCCCCCC)(Cl)Cl
• Canonical SMILES: CCCCCCCC[Sn+2]CCCCCCCC.[Cl-].[Cl-]

Introduction

Dichlorodioctyltin, also known as di-n-octyltin dichloride, is an organotin compound with the chemical formula C16H34Cl2Sn. It is a member of the organotin family, which includes a wide range of compounds used in various industrial applications due to their biocidal properties. This compound is particularly noted for its use in the production of polyvinyl chloride (PVC) as a stabilizer, helping to prevent degradation during processing and exposure to heat and light.

Hazards and Toxicity

Dichlorodioctyltin poses significant health and environmental risks. It is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with several hazard codes:

• H314: Causes severe skin burns and eye damage.

• H317: May cause an allergic skin reaction.

• H330: Fatal if inhaled.

• H331: Toxic if inhaled.

• H360D: May damage the unborn child.

• H361: Suspected of damaging fertility or the unborn child.

• H370: Causes damage to organs.

• H372: Causes damage to organs through prolonged or repeated exposure.

• H412: Harmful to aquatic life with long-lasting effects.

Handling and Safety Precautions

When handling dichlorodioctyltin, it is crucial to wear protective clothing, including gloves and safety glasses. In case of exposure, immediate medical attention is recommended. The compound should be stored in a well-ventilated area away from water and heat sources.

Environmental Impact

Dichlorodioctyltin is harmful to aquatic life and can cause long-lasting effects in the environment. Its persistence and bioaccumulation potential are significant concerns, as it can accumulate in organisms and potentially disrupt ecosystems.

Industrial Applications

Despite its hazards, dichlorodioctyltin is used in various industrial processes, particularly as a stabilizer in PVC production. It helps prevent the degradation of PVC by reacting with hydrogen chloride gas that is released during the thermal processing of PVC, thus extending the lifespan of the material.

Research Findings and Future Directions

Research on dichlorodioctyltin and other organotin compounds has highlighted their biocidal properties and environmental impacts. Studies have shown that these compounds can have systemic effects on humans and wildlife, including reproductive toxicity and organ damage. Future research should focus on developing safer alternatives and improving waste management practices to mitigate environmental pollution.